22-Hydroxyvitamin D3

• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• InChI: InChI=1S/C27H44O2/c1-18(2)8-15-26(29)20(4)24-13-14-25-21(7-6-16-27(24,25)5)10-11-22-17-23(28)12-9-19(22)3/h10-11,18,20,23-26,28-29H,3,6-9,12-17H2,1-2,4-5H3/b21-10+,22-11-/t20-,23-,24+,25-,26-,27+/m0/s1
• InChIKey: OCHNORYGWPYCAK-NIRSYVJSSA-N

22-Hydroxyvitamin D3 Overview

22-Hydroxyvitamin D3 (22(OH)D3) is a synthetic C-22 hydroxylated analog of vitamin D3 (cholecalciferol), identified by CAS 110927-46-3 and molecular formula C27H44O2 [1]. It is produced endogenously as a minor metabolite via cytochrome P450scc (CYP11A1) action on vitamin D3 and functions as a partial vitamin D receptor (VDR) agonist [2]. Unlike the classical active hormone 1α,25-dihydroxyvitamin D3 (calcitriol), 22(OH)D3 exhibits a markedly differentiated pharmacological profile characterized by negligible calcemic activity in vivo, making it a valuable tool compound for investigating VDR-mediated pathways dissociated from systemic calcium mobilization.

Partial VDR agonist with biased signaling profile

Negligible in vivo calcemic activity

CYP11A1-derived endogenous metabolite pathway probe

• [1] Gill HS, Londowski JM, Corradino R, Kumar R. Synthesis, biologic activity, and protein binding characteristics of a new vitamin D analog, 22-hydroxyvitamin D3. J Steroid Biochem. 1987;28(2):147-153. View Source
• [2] Tuckey RC, Li W, Zjawiony JK, Zmijewski MA, Nguyen MN, Sweatman T, et al. Production of 22-Hydroxy Metabolites of Vitamin D3 by Cytochrome P450scc (CYP11A1) and Analysis of Their Biological Activities on Skin Cells. Drug Metab Dispos. 2011;39(9):1577-1588. View Source

Why 22-Hydroxyvitamin D3 Is Irreplaceable

Vitamin D3 analogs with different side-chain hydroxylation patterns exhibit distinct receptor binding kinetics, co-regulator recruitment profiles, and downstream gene expression signatures that preclude simple functional substitution [1]. The introduction of a hydroxyl group at C-22 fundamentally alters the compound's biological activity relative to both the native hormone 1α,25-dihydroxyvitamin D3 and other hydroxylated analogs such as 25-hydroxyvitamin D3 or 20-hydroxyvitamin D3 [2]. Specifically, 22(OH)D3 displays no detectable vitamin D agonist activity in intestinal calcium transport or bone calcium mobilization in vivo—a property that distinguishes it sharply from calcitriol and has direct implications for experimental design in studies where calcemic confounding must be avoided [3]. The quantitative evidence below establishes the precise magnitude and context of these differentiation points.

Substitute Candidate

Key Mismatch

Research Impact

1α,25-dihydroxyvitamin D3 (calcitriol)

Robust calcemic activity vs. none for 22(OH)D3

Systemic hypercalcemia confounds VDR-specific endpoint interpretation

25-hydroxyvitamin D3

Prohormone requiring hydroxylation; not a direct VDR agonist

May not directly activate VDR in target tissues without metabolic conversion

20-hydroxyvitamin D3

Distinct VDR translocation and CYP24A1 induction profile

Biased agonism pattern may not transfer; different co-regulator recruitment expected

• [1] Slominski AT, Kim TK, Hobrath JV, Janjetovic Z, Oak ASW, Postlethwaite A, et al. Endogenously produced nonclassical vitamin D hydroxy-metabolites act as 'biased' agonists on VDR and inverse agonists on RORα and RORγ. J Steroid Biochem Mol Biol. 2017;173:42-56. View Source
• [2] Tuckey RC, Li W, Zjawiony JK, Zmijewski MA, Nguyen MN, Sweatman T, et al. Production of 22-Hydroxy Metabolites of Vitamin D3 by Cytochrome P450scc (CYP11A1) and Analysis of Their Biological Activities on Skin Cells. Drug Metab Dispos. 2011;39(9):1577-1588. View Source
• [3] Gill HS, Londowski JM, Corradino R, Kumar R. Synthesis, biologic activity, and protein binding characteristics of a new vitamin D analog, 22-hydroxyvitamin D3. J Steroid Biochem. 1987;28(2):147-153. View Source

22-Hydroxyvitamin D3 Comparative Evidence

In Vivo Calcemic Activity

22-Hydroxyvitamin D3 exhibits no detectable vitamin D agonist activity in intestinal calcium transport or bone calcium mobilization in vivo, in marked contrast to the robust calcemic effects of 1α,25-dihydroxyvitamin D3 (calcitriol) and vitamin D3 [1]. This represents a qualitative rather than merely quantitative differentiation—the compound lacks calcemic activity entirely in the tested in vivo systems.

In Vivo Calcemic Activity

Head-to-head

No detectable vitamin D agonist activity in intestinal Ca²⁺ transport or bone Ca²⁺ mobilization; comparators show robust activity

May support VDR pathway studies without hypercalcemic confounding

Vitamin D-deficient rat model; chick duodenum

Evidence Dimension	In vivo intestinal calcium transport and bone calcium mobilization
Target Compound Data	No detectable vitamin D agonist activity
Comparator Or Baseline	1α,25-dihydroxyvitamin D3 (calcitriol): robust calcemic activity; Vitamin D3: positive agonist activity
Quantified Difference	Qualitative absence of activity for 22(OH)D3 vs. positive activity for comparators
Conditions	Vitamin D-deficient rat model (in vivo); chick embryonic duodenum (in vitro)

Why This Matters

This enables experimental systems requiring VDR pathway investigation without the confounding variable of systemic hypercalcemia, a critical limitation of calcitriol in both research and therapeutic contexts.

• [1] Gill HS, Londowski JM, Corradino R, Kumar R. Synthesis, biologic activity, and protein binding characteristics of a new vitamin D analog, 22-hydroxyvitamin D3. J Steroid Biochem. 1987;28(2):147-153. View Source

Keratinocyte Proliferation Inhibition

In human keratinocytes, 22-hydroxyvitamin D3 demonstrates approximately 10-fold lower potency in inhibiting cell proliferation compared to 1α,25-dihydroxyvitamin D3 [1]. At 10⁻⁶ M concentration, both compounds significantly inhibit keratinocyte proliferation in a dose-dependent manner, but the potency difference is consistent across the tested concentration range [1].

Keratinocyte Prolif. Inhibition

Head-to-head

~10-fold lower potency vs. 1,25(OH)₂D₃; significant dose-dependent inhibition at 10⁻⁶ M

Reported anti-proliferative activity; may support dermatological research models

Human keratinocytes; 10⁻¹⁰–10⁻⁶ M

Evidence Dimension	Inhibition of human keratinocyte proliferation
Target Compound Data	Significant dose-dependent inhibition; ~10-fold lower potency
Comparator Or Baseline	1α,25-dihydroxyvitamin D3: significant dose-dependent inhibition; ~10-fold higher potency
Quantified Difference	Approximately 10-fold lower potency (based on dose-response curve comparison)
Conditions	Cultured human keratinocytes; concentrations tested: 10⁻¹⁰ M to 10⁻⁶ M

Why This Matters

For dermatological research applications, the reduced but still significant anti-proliferative activity of 22(OH)D3, combined with its absent calcemic profile, may offer a favorable therapeutic window not achievable with calcitriol.

• [1] Tuckey RC, Li W, Zjawiony JK, Zmijewski MA, Nguyen MN, Sweatman T, et al. Production of 22-Hydroxy Metabolites of Vitamin D3 by Cytochrome P450scc (CYP11A1) and Analysis of Their Biological Activities on Skin Cells. Drug Metab Dispos. 2011;39(9):1577-1588. View Source

DBP Binding Affinity

22-Hydroxyvitamin D3 exhibits intermediate binding affinity for vitamin D binding protein (DBP), ranking between the high-affinity binder 25-hydroxyvitamin D3 and the low-affinity binder 1α,25-dihydroxyvitamin D3 [1]. The relative DBP binding order was established as: 25(OH)D3 ≈ (24R)-24,25(OH)2D3 ≈ (25S)-25,26(OH)2D3 > 22(OH)D3 > 11α-hydroxyvitamin D3 > 1α,25(OH)2D3 > vitamin D3.

DBP Binding Affinity

Head-to-head

Intermediate affinity; rank 4 of 7: 25(OH)D₃ ≈ 24,25(OH)₂D₃ > 22(OH)D₃ > 1,25(OH)₂D₃ > vitamin D₃

DBP affinity may influence circulating half-life and tissue distribution interpretation

Chick DBP competitive binding assay

Evidence Dimension	Vitamin D binding protein (DBP) relative binding affinity ranking
Target Compound Data	Intermediate binding affinity; ranks 4th among 7 compounds tested
Comparator Or Baseline	25(OH)D3 (highest affinity); 1α,25(OH)2D3 (lower affinity than 22(OH)D3); vitamin D3 (lowest affinity)
Quantified Difference	22(OH)D3 binds to DBP with greater affinity than 1α,25(OH)2D3 and vitamin D3, but with lower affinity than 25(OH)D3 and 24,25(OH)2D3
Conditions	In vitro competitive binding assay using chick vitamin D binding protein

Why This Matters

DBP binding affinity directly influences the compound's circulating half-life and tissue distribution profile, affecting both experimental pharmacokinetics and the interpretation of in vivo study results.

• [1] Gill HS, Londowski JM, Corradino R, Kumar R. Synthesis, biologic activity, and protein binding characteristics of a new vitamin D analog, 22-hydroxyvitamin D3. J Steroid Biochem. 1987;28(2):147-153. View Source

CYP24A1 mRNA Induction

In keratinocytes, 22-hydroxyvitamin D3 induces little to no stimulation of CYP24A1 mRNA expression, whereas 1α,25-dihydroxyvitamin D3 produces robust induction of this vitamin D catabolic enzyme [1]. This differential effect on CYP24A1, which encodes the primary enzyme responsible for vitamin D catabolism, indicates that 22(OH)D3 does not trigger the same negative feedback regulatory loop as the natural hormone.

CYP24A1 mRNA Induction

Head-to-head

Little to no induction of CYP24A1 mRNA by 22(OH)D₃; robust induction by 1,25(OH)₂D₃

Minimal catabolic feedback may extend VDR signaling duration in cell models

Human keratinocytes; qRT-PCR

Evidence Dimension	Induction of CYP24A1 (24-hydroxylase) mRNA expression
Target Compound Data	Little or no stimulation of CYP24 mRNA
Comparator Or Baseline	1α,25-dihydroxyvitamin D3: robust induction of CYP24 mRNA expression
Quantified Difference	Qualitative difference: absent/minimal induction vs. robust induction
Conditions	Human keratinocytes; CYP24 mRNA measured by quantitative RT-PCR

Why This Matters

The absence of CYP24A1 induction suggests that 22(OH)D3 may escape the rapid metabolic degradation that limits the duration of action of calcitriol, potentially enabling more sustained VDR-mediated transcriptional effects in experimental systems.

• [1] Tuckey RC, Li W, Zjawiony JK, Zmijewski MA, Nguyen MN, Sweatman T, et al. Production of 22-Hydroxy Metabolites of Vitamin D3 by Cytochrome P450scc (CYP11A1) and Analysis of Their Biological Activities on Skin Cells. Drug Metab Dispos. 2011;39(9):1577-1588. View Source

VDR Nuclear Translocation

22-Hydroxyvitamin D3 stimulates VDR translocation from the cytoplasm to the nucleus but with reduced efficacy compared to both 1α,25-dihydroxyvitamin D3 and 20-hydroxyvitamin D3 [1]. All compounds tested (1,25(OH)2D3, 20(OH)D3, 22(OH)D3, 20,23(OH)2D3, and 20,22(OH)2D3) stimulated VDR translocation, with 22(OH)D3 and 20,22(OH)2D3 demonstrating less pronounced effects than 1,25(OH)2D3 and 20(OH)D3.

VDR Nuclear Translocation

Head-to-head

Positive VDR translocation stimulated but with reduced efficacy vs. 1,25(OH)₂D₃ and 20(OH)D₃

Attenuated translocation suggests biased VDR agonism; supports ligand-specific conformation studies

Immunofluorescence microscopy in keratinocytes

Evidence Dimension	VDR nuclear translocation stimulation
Target Compound Data	Positive stimulation of VDR translocation; reduced effect relative to 1,25(OH)2D3 and 20(OH)D3
Comparator Or Baseline	1α,25-dihydroxyvitamin D3: robust translocation; 20-hydroxyvitamin D3: robust translocation
Quantified Difference	22(OH)D3 and 20,22(OH)2D3 show less effect than 1,25(OH)2D3 and 20(OH)D3 (qualitative comparative observation)
Conditions	Human keratinocytes; VDR subcellular localization assessed by immunofluorescence microscopy

Why This Matters

Partial or attenuated VDR nuclear translocation is a mechanistic indicator of biased agonism, suggesting that 22(OH)D3 may trigger a distinct VDR conformational state that differentially recruits co-regulators and drives unique transcriptional outcomes compared to full agonists.

• [1] Tuckey RC, Li W, Zjawiony JK, Zmijewski MA, Nguyen MN, Sweatman T, et al. Production of 22-Hydroxy Metabolites of Vitamin D3 by Cytochrome P450scc (CYP11A1) and Analysis of Their Biological Activities on Skin Cells. Drug Metab Dispos. 2011;39(9):1577-1588. View Source

Evidence Limitations

Critical quantitative data gaps exist that limit full comparative assessment. Specific VDR binding affinity (IC50 or Kd values) for 22-hydroxyvitamin D3 are not yet well-documented in publicly available literature . Head-to-head comparative data against other non-classical vitamin D metabolites beyond 1,25(OH)2D3, 20(OH)D3, and the dihydroxylated derivatives from the same study are limited. Direct quantitative data on 22(OH)D3 activity in HL-60 differentiation assays—a standard benchmark for vitamin D analog potency—were not located in the available literature. Comprehensive selectivity profiling across nuclear receptor superfamily members (RORα, RORγ, PXR, CAR) remains incomplete. Researchers procuring 22(OH)D3 should anticipate the need for in-house characterization of these parameters depending on their specific experimental requirements.

Evidence Limitations

Data to verify

Incomplete VDR binding data, HL-60 differentiation, nuclear receptor selectivity profiling not publicly available

Procurement decisions should anticipate in-house characterization needs

Literature review as of 2026; data gaps identified

Evidence Dimension	Data availability assessment
Target Compound Data	Incomplete VDR binding data; limited cross-analog comparative data; no identified HL-60 differentiation data; incomplete nuclear receptor selectivity profile
Comparator Or Baseline	1α,25-dihydroxyvitamin D3: extensively characterized across all dimensions
Quantified Difference	Not applicable—qualitative assessment of data gaps
Conditions	Literature review of publicly available sources as of 2026

Why This Matters

Transparency regarding data limitations supports informed procurement decisions and helps researchers anticipate the scope of in-house validation required for their specific applications.

22-Hydroxyvitamin D3 Applications

VDR Activation Without Hypercalcemia

The complete absence of intestinal calcium transport and bone calcium mobilization activity in vivo [1] makes 22(OH)D3 uniquely suitable for animal studies investigating VDR-mediated transcriptional effects where calcitriol's hypercalcemic activity would confound interpretation or limit dosing. This property directly addresses a fundamental limitation of calcitriol in preclinical research.

Biased VDR Agonism Studies

The attenuated VDR nuclear translocation [1] combined with minimal CYP24A1 induction [1] suggests that 22(OH)D3 may function as a biased VDR agonist. Researchers studying ligand-specific VDR conformational dynamics, differential co-regulator recruitment, or seeking to decouple specific transcriptional programs from the full calcitriol response profile may find 22(OH)D3 a valuable tool compound.

Keratinocyte and Skin Disorder Research

The compound's dose-dependent inhibition of keratinocyte proliferation and heterogeneous effects on involucrin expression (a keratinocyte differentiation marker) [1] support its application in dermatological research. Combined with the absence of systemic calcemic activity, 22(OH)D3 may be particularly suited for topical formulation studies or investigations of hyperproliferative skin conditions where local VDR pathway modulation is desired without systemic effects.

CYP11A1 Metabolism Pathway

As an endogenous product of CYP11A1 (P450scc) action on vitamin D3 [1], 22(OH)D3 serves as an authentic analytical standard and pathway probe for studying this non-classical vitamin D metabolic route. Researchers investigating alternative vitamin D activation pathways, particularly in tissues expressing CYP11A1 (adrenal, placenta, skin), require authentic 22(OH)D3 for accurate metabolite identification and quantification.

Application

Selection Property

Validation Focus

VDR pathway investigation without hypercalcemic confounding

Negligible in vivo calcemic activity

In vivo calcium and bone resorption endpoints

Biased VDR agonism research

Attenuated VDR translocation and minimal CYP24A1 induction

VDR conformational dynamics and co-regulator recruitment

Keratinocyte proliferation and differentiation studies

Dose-dependent anti-proliferative activity in keratinocytes

Keratinocyte proliferation and differentiation marker expression

CYP11A1-mediated vitamin D metabolism studies

Authentic CYP11A1-derived metabolite standard

CYP11A1 pathway metabolite identification and quantification

• [1] Tuckey RC, Li W, Zjawiony JK, Zmijewski MA, Nguyen MN, Sweatman T, et al. Production of 22-Hydroxy Metabolites of Vitamin D3 by Cytochrome P450scc (CYP11A1) and Analysis of Their Biological Activities on Skin Cells. Drug Metab Dispos. 2011;39(9):1577-1588. View Source